Cas no 1823884-56-5 (3-Bromo-6,6-difluorobicyclo[3.1.0]hexane)

• Product Name: 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane
• CAS No: 1823884-56-5
• MF: C₆H₇BrF₂
• MW: 197.020588159561
• CID: 5253130
• Update Time: 2025-11-02

3-Bromo-6,6-difluorobicyclo[3.1.0]hexane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane
• E73292

• Inchi： 1S/C6H7BrF2/c7-3-1-4-5(2-3)6(4,8)9/h3-5H,1-2H2
• InChI Key： MEDYVHRNUPESTK-UHFFFAOYSA-N
• SMILES： BrC1CC2C(C2C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 0

Additional information on 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane

Recent Advances in the Application of 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane (CAS: 1823884-56-5) in Chemical Biology and Pharmaceutical Research

The compound 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane (CAS: 1823884-56-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique difluorinated and brominated functional groups, offers significant potential for the development of novel bioactive molecules. Recent studies have highlighted its utility in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds, making it a subject of growing interest in the field.

One of the key applications of 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane lies in its role as a versatile intermediate in medicinal chemistry. Researchers have successfully incorporated this scaffold into the design of small-molecule inhibitors targeting various disease-related proteins. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors, where the bicyclic core contributed to enhanced binding affinity and selectivity. The bromine substituent, in particular, has been exploited for further derivatization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries.

In addition to its synthetic utility, the physicochemical properties of 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane have been the focus of recent investigations. The introduction of fluorine atoms has been shown to improve metabolic stability and membrane permeability, addressing common challenges in drug development. Computational studies have further elucidated the conformational preferences of this scaffold, providing valuable insights for structure-based drug design. These findings underscore the compound's potential as a privileged structure in the optimization of drug-like properties.

Recent advancements in synthetic methodologies have also facilitated the large-scale production of 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane, making it more accessible for broader applications. A 2024 report in Organic Process Research & Development detailed an optimized route for its synthesis, featuring improved yields and reduced environmental impact. This development is particularly significant for industrial-scale pharmaceutical production, where efficiency and sustainability are critical considerations.

Looking ahead, the unique structural features of 3-Bromo-6,6-difluorobicyclo[3.1.0]hexane continue to inspire innovative applications in chemical biology. Ongoing research explores its potential in targeted protein degradation, covalent inhibitor design, and even as a fluorinated bioisostere in medicinal chemistry. As the understanding of its properties and reactivity deepens, this compound is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.